Cas no 68027-81-6 (3,3''-oxybis(5-methylbenzene-1,2-diol))
68027-81-6 structure
Product Name:3,3''-oxybis(5-methylbenzene-1,2-diol)
CAS No:68027-81-6
MF:C14H14O5
MW:262.257964611053
CID:968350
PubChem ID:100615
Update Time:2025-04-19
3,3''-oxybis(5-methylbenzene-1,2-diol) Chemical and Physical Properties
Names and Identifiers
-
- 3,3''-oxybis(5-methylbenzene-1,2-diol)
- 3-(2,3-dihydroxy-5-methylphenoxy)-5-methylbenzene-1,2-diol
- 3,3'-OXYBIS(5-METHYLCATECHOL)
- AC1Q56CN
- AG-G-59086
- aspermutarubrol
- ETHERICIN A
- NSC330927
- violaceol i
- violaceol-I
- violacerol-I
- NSC-330927
- Aspermutarubol
- MEGxm0_000129
- NCI60_002901
- AKOS040734536
- ACon0_000595
- 3,3'-Oxybis[5-methyl-1,2-benzenediol]
- Q27133271
- 6,6'-Oxybis(4-methylbenzene-1,2-diol)
- ACon1_000731
- UNII-6PZ85EB2LJ
- DTXSID10218215
- 3,3'-oxybis(5-methylbenzene-1,2-diol)
- 68027-81-6
- NSC 330927
- CHEMBL2000711
- 6PZ85EB2LJ
- NCGC00169413-01
- CHEBI:64415
- 3,3'-Oxybis(5-methyl-1,2-benzenediol)
- 1,2-Benzenediol, 3,3'-oxybis(5-methyl-
- SCHEMBL26627967
-
- Inchi: 1S/C14H14O5/c1-7-3-9(15)13(17)11(5-7)19-12-6-8(2)4-10(16)14(12)18/h3-6,15-18H,1-2H3
- InChI Key: YRZXKRQRZJMBFT-UHFFFAOYSA-N
- SMILES: O(C1=C(C(=CC(C)=C1)O)O)C1=C(C(=CC(C)=C1)O)O
Computed Properties
- Exact Mass: 262.08412
- Monoisotopic Mass: 262.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 90.2Ų
Experimental Properties
- PSA: 90.15
3,3''-oxybis(5-methylbenzene-1,2-diol) Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
68027-81-6 (3,3''-oxybis(5-methylbenzene-1,2-diol)) Related Products
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